BE“GH@ Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling
Triisobutyl citrate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Triisobutyl citrate

Cat. No.: B1607369

Essential Safety and Handling Guide for
Triisobutyl Citrate

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Triisobutyl citrate. It offers step-by-step procedures
for safe operations and disposal, ensuring the well-being of laboratory personnel and
compliance with safety standards.

Triisobutyl citrate is a clear, colorless to yellow liquid that may cause irritation to the eyes,
skin, and respiratory tract.[1] Adherence to proper safety protocols is essential to minimize
exposure and ensure a safe working environment.

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn when handling Triisobutyl citrate
to prevent direct contact and inhalation of vapors or mists.
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Protection Type Recommended Equipment

Eye/Face Protection Chemical splash goggles.[1]

) ] Appropriate protective gloves and clothing to
Skin Protection )
prevent skin exposure.[1]

A NIOSH/MSHA or European Standard EN 149
) ) approved respirator if exposure limits are
Respiratory Protection o
exceeded or if irritation or other symptoms are

experienced.[1]

Operational and Disposal Plans

Standard Operating Procedure for Handling Triisobutyl Citrate

e Preparation:
o Ensure that an eyewash station and a safety shower are readily accessible.[1]
o Work in a well-ventilated area to keep airborne concentrations low.[1]
o Confirm that all necessary PPE is available and in good condition.

e Handling:

o

Avoid contact with eyes, skin, and clothing.[1]

[¢]

Prevent breathing any vapor or mist.[1]

[¢]

After handling, wash hands and any exposed skin thoroughly.[1]

o

Contaminated clothing should be removed and washed before reuse.[1]
e Storage:
o Keep the container tightly closed.[1]

o Store in a cool, dry, and well-ventilated area.[1]
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o Keep away from incompatible substances.[1]
Disposal Plan

Chemical waste generators must determine if a discarded chemical is classified as hazardous
waste according to US EPA guidelines in 40 CFR Parts 261.3.[1] It is also necessary to consult
state and local hazardous waste regulations for complete and accurate classification.[1] For
disposal, offer surplus and non-recyclable solutions to a licensed disposal company.[2][3]

Emergency Procedures
Spill Response
In the event of a spill, follow these steps to ensure a safe and effective cleanup:
e Immediate Actions:
o Evacuate non-essential personnel from the area.
o Ensure adequate ventilation.[1]
o Wear the appropriate personal protective equipment as outlined in the PPE section.[1]
e Containment and Cleanup:
o Absorb the spill using an inert material such as vermiculite, sand, or earth.[1]
o Place the absorbed material into a suitable container for disposal.[1]
o Avoid allowing the spill to enter storm sewers or waterways.[1]
» Decontamination:
o Clean the spill area thoroughly.

o Dispose of contaminated materials in accordance with institutional and regulatory
guidelines.

First Aid Measures
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Exposure Route

First Aid Instructions

Eye Contact

Flush eyes with plenty of water for at least 15
minutes, occasionally lifting the upper and lower

eyelids. Seek medical attention.[1]

Skin Contact

Flush skin with plenty of water for at least 15
minutes while removing contaminated clothing
and shoes. Get medical aid. Wash clothing

before reuse.[1]

Remove from exposure and move to fresh air

immediately. If breathing is difficult, give oxygen.

Inhalation
If not breathing, give artificial respiration. Get
medical aid.[1]
Do NOT induce vomiting. If the person is
conscious and alert, rinse their mouth and have
Ingestion them drink 2-4 cupfuls of milk or water. Never

give anything by mouth to an unconscious

person. Get medical aid.[1]

Quantitative Data

The following table summarizes key quantitative data for Triisobutyl citrate.
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Property Value

Molecular Formula C18H3207[4]

Molecular Weight 360.45 g/mol [4]

Appearance Clear, colorless to yellow liquid[1]
Flash Point 157 °C / 314.6 °F[1][4]

Boiling Point 325°C /617 °F @ 760 mmHg[4]
Melting Point -20 °C /-4 °F[4]

Specific Gravity 1.042[4]

Autoignition Temperature 368 °C / 694.4 °F[4]

Visual Workflows
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Caption: Workflow for the safe handling of Triisobutyl citrate.
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Caption: Procedural steps for responding to a Triisobutyl citrate spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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